Cas no 63242-44-4 (4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl)

4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl structure
63242-44-4 structure
Product Name:4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl
CAS No:63242-44-4
MF:C19H14ClNO2
MW:323.772964000702
CID:2790129
PubChem ID:71373106
Update Time:2025-04-21

4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl Chemical and Physical Properties

Names and Identifiers

    • 63242-44-4
    • 4'-[Chloro(phenyl)methyl]-3-nitro-1,1'-biphenyl
    • DTXSID00795944
    • Inchi: 1S/C19H14ClNO2/c20-19(15-5-2-1-3-6-15)16-11-9-14(10-12-16)17-7-4-8-18(13-17)21(22)23/h1-13,19H
    • InChI Key: YOJBWNHUYJPKIY-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC=CC=1)C1C=CC(=CC=1)C1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 323.0713064Da
  • Monoisotopic Mass: 323.0713064Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 3
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 45.8Ų

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